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Compound of Interest

Compound Name: Streptothricin E

Cat. No.: B1681147

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of Streptothricin E.

Streptothricin E is a potent antibiotic with significant research applications. However, its
handling requires strict adherence to safety protocols to mitigate risks to personnel and the
environment. This guide provides essential, step-by-step procedures for the safe operational
use and disposal of Streptothricin E, ensuring a secure laboratory environment.

Hazard Identification and Classification

Streptothricin E is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects[1].

Quantitative Toxicity Data

The toxicity of streptothricins is directly related to the length of their 3-lysine chain.
Streptothricin E, with two B-lysine residues, is more toxic than Streptothricin F but less so
than derivatives with longer chains[2][3][4].
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Number of B-lysine

Compound residues LD50 in mice (mg/kg)
Streptothricin F 1 300[2][3]

Streptothricin E 2 26[2][3]

Streptothricin D 3 ~10[2][3]

Streptothricin C 4 ~10[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Streptothricin E to prevent exposure
through inhalation, skin contact, or eye contact[1].

o Eye Protection: Wear safety goggles with side-shields[1].
e Hand Protection: Use protective gloves that are appropriate for handling chemicals[1].

o Skin and Body Protection: Wear impervious clothing, such as a lab coat or coveralls, to
protect the skin[1][5][6].

» Respiratory Protection: Use a suitable respirator, especially when handling the powdered
form where dust and aerosols can be generated. A full-face particle respirator (N100 or P3)
iIs recommended in situations with a risk of airborne exposure[1][7].

Operational Plan for Safe Handling

Adherence to a strict operational workflow is paramount for safety. This involves careful
planning from receipt of the compound to its final disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Streptothricin E.
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Step-by-Step Handling Protocol

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for Streptothricin E before handling[1].
o Ensure all necessary PPE is available and in good condition[8][9][10].

o Prepare a designated work area, preferably a chemical fume hood, to minimize inhalation
exposure[1l]. Ensure an eye-wash station and safety shower are accessible[1].

e Handling:
o Avoid the formation of dust and aerosols when working with the powdered form[1].
o Do not eat, drink, or smoke in the handling area[1].
o Wash skin thoroughly after handling the compound[1].

e Storage:

[e]

Keep the container tightly sealed in a cool, well-ventilated area[1].

[e]

Store the powdered form at -20°C and solutions at -80°C[1].

o

Protect from direct sunlight and sources of ignition[1].

Disposal Plan

Proper disposal is critical to prevent environmental contamination, given the high aquatic
toxicity of Streptothricin E.

Waste Disposal Workflow
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Caption: Workflow for the proper disposal of Streptothricin E waste.

Step-by-Step Disposal Protocol

» Waste Segregation:

o Collect all waste contaminated with Streptothricin E, including unused material,
contaminated lab supplies (e.g., pipette tips, tubes), and PPE, in a designated and clearly
labeled waste container.

» Disposal:

o Dispose of the waste through an approved waste disposal company[1]. Do not allow the
product to enter drains or the environment[1][7].

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures

In case of accidental exposure, immediate action is crucial.

If Swallowed: Call a poison control center or doctor immediately if you feel unwell. Rinse the
mouth[1].

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention[1].

Skin Contact: Rinse the skin thoroughly with plenty of water. Remove contaminated clothing
and shoes and seek medical advice[1].

Inhalation: Move the person to fresh air immediately[1].

Spills: Prevent further leakage if it is safe to do so. Do not let the product enter drains.
Collect the spillage[1][7]. For personal protection during cleanup, refer to the PPE section.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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